Cas no 1008579-67-6 (3-[(4-ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione)

• Product Name: 3-[(4-ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione
• CAS No: 1008579-67-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5444713
• Update Time: 2025-10-28

3-[(4-ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyanilino)-1-methylpyrrolidine-2,5-dione
• 3-[(4-ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione

• Inchi： 1S/C13H16N2O3/c1-3-18-10-6-4-9(5-7-10)14-11-8-12(16)15(2)13(11)17/h4-7,11,14H,3,8H2,1-2H3
• InChI Key： FSNBQIMPVZIAPW-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CC(NC2=CC=C(OCC)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(4-ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione

3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione: A Comprehensive Overview

3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione is a structurally complex organic compound with the CAS registry number 1008579-67-6. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a pyrrolidine ring system with a 2,5-dione functionality and a substituted amino group at the 3-position. The 4-ethoxyphenyl moiety attached to the amino group introduces additional electronic and steric effects, which can significantly influence the compound's biological properties.

The synthesis of 3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione typically involves multi-step organic reactions. One common approach is the condensation of an appropriate diamine with a diketone or its equivalent. The 4-ethoxyaniline derivative is often used as a starting material due to its availability and reactivity. The reaction conditions, such as temperature and pH, play a critical role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Recent studies have highlighted the potential of 3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione as a lead compound in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to modulate neurotrophic factors suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione have also been investigated in preclinical models. Studies indicate that the compound has reasonable bioavailability and metabolic stability, which are essential for its therapeutic potential. However, further research is required to optimize its pharmacokinetic profile and minimize off-target effects.

In terms of applications, 3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione has found utility in both academic research and industrial settings. Its use as a building block in organic synthesis has facilitated the creation of novel chemical entities with diverse biological activities. Moreover, its role as a ligand in metalloorganic chemistry has opened new avenues for catalytic processes.

Looking ahead, ongoing research aims to explore the mechanistic insights into the biological activities of 3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione. Advanced techniques such as X-ray crystallography and molecular modeling are being employed to understand its binding modes with target proteins. Furthermore, efforts are underway to develop analogs with improved potency and selectivity.

In conclusion, 3-[(4-Ethoxyphenyl)amino]-1-methylpyrrolidine-2,5-dione stands out as a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure and promising biological properties make it an attractive subject for further investigation. As research progresses, this compound is expected to contribute significantly to the development of innovative therapeutic agents.